![molecular formula C16H17N3O2 B5544840 N-[3-cyano-4-(2-furyl)-6-isobutyl-2-pyridinyl]acetamide](/img/structure/B5544840.png)
N-[3-cyano-4-(2-furyl)-6-isobutyl-2-pyridinyl]acetamide
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Description
N-[3-cyano-4-(2-furyl)-6-isobutyl-2-pyridinyl]acetamide, also known as Sunitinib, is a small molecule kinase inhibitor that targets multiple receptor tyrosine kinases (RTKs). It was initially developed as an anti-angiogenic agent and later approved by the FDA for the treatment of renal cell carcinoma and gastrointestinal stromal tumors.
Scientific Research Applications
Synthesis of New Molecular Structures
One significant application involves the synthesis of hybrid molecules containing 2-furyl and partially saturated pyridine fragments, which have been tested for their analgesic activity. A study demonstrated that some of these compounds exhibit an antinociceptive effect superior to that of the reference drug, metamizole sodium (D. Krivokolysko et al., 2021). Additionally, the synthesis and microbial exploration of furyl-based cyanoiminopyrimidines have been reported, showing good antimicrobial potential, especially with phenyl ring substitutions (C. Vignesh & N. Ingarsal, 2021).
Therapeutic Applications
Another research direction involves the exploration of synthetic multifunctional amides as potential therapeutic agents for Alzheimer's disease. A study synthesized a series of multifunctional amides that showed moderate enzyme inhibitory potentials and mild cytotoxicity, suggesting their potential use as templates for new drug development against Alzheimer's disease (Mubashir Hassan et al., 2018).
Antimicrobial Evaluation
The antimicrobial evaluation of novel bis-α,β-unsaturated ketones, nicotinonitrile, and fused thieno[2,3-b]pyridine derivatives has been performed, elucidating their potential as antimicrobial agents. This study highlights the significance of the structural elucidation and the antimicrobial properties of the synthesized compounds (Farag M. A. Altalbawy, 2013).
In Vitro and In Vivo Studies
Research also includes in vivo and in vitro studies assessing the anti-inflammatory, antipyretic, and ulcerogenic activities of pyridone and chromenopyridone derivatives. These studies aim to discover compounds with promising biological activities that could serve as leads for the development of new therapeutic agents (E. Fayed et al., 2021).
properties
IUPAC Name |
N-[3-cyano-4-(furan-2-yl)-6-(2-methylpropyl)pyridin-2-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17N3O2/c1-10(2)7-12-8-13(15-5-4-6-21-15)14(9-17)16(19-12)18-11(3)20/h4-6,8,10H,7H2,1-3H3,(H,18,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IYGUAUGYXZNYII-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CC1=CC(=C(C(=N1)NC(=O)C)C#N)C2=CC=CO2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
283.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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